Cas no 26774-42-5 (4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride)

• Product Name: 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride
• CAS No: 26774-42-5
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 4775586
• Update Time: 2025-10-30

4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride
• 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2-diol;hydrochloride
• 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride

• Inchi： 1S/C9H8N2O2S.ClH/c10-9-11-6(4-14-9)5-1-2-7(12)8(13)3-5;/h1-4,12-13H,(H2,10,11);1H
• InChI Key： BISRSLZCHBVJGL-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(=C1)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 244.0073264 g/mol
• Monoisotopic Mass: 244.0073264 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.70
• Topological Polar Surface Area: 108

Additional information on 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride

Introduction to 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride (CAS No. 26774-42-5)

4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 26774-42-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aromatic derivatives, characterized by its structural integration of a benzene ring with a thiazole moiety. The presence of both amino and hydroxyl functional groups further enhances its potential as a bioactive molecule, making it a subject of extensive research in drug discovery and development.

The thiazole core is a pivotal structural component in many biologically active compounds, renowned for its role in various pharmacological applications. Thiazole derivatives are frequently observed in natural products and synthetic drugs due to their ability to interact with biological targets such as enzymes and receptors. In the case of 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride, the combination of the thiazole ring with the benzene diol structure suggests potential applications in modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Studies indicate that the amino group at the 2-position of the thiazole ring may serve as a key interaction point with proteins involved in cellular signaling and enzyme inhibition. Meanwhile, the hydroxyl groups on the benzene ring contribute to hydrogen bonding capabilities, which are critical for stabilizing protein-ligand complexes.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in solution-based assays and formulations. This property is particularly advantageous for preclinical studies where bioavailability and pharmacokinetic profiles are carefully evaluated. The solubility profile also makes it suitable for intravenous administration in animal models, allowing for precise dose delivery and pharmacodynamic monitoring.

Emerging research has highlighted the potential of 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride as a lead compound for developing novel therapeutic agents. Initial in vitro studies have demonstrated its inhibitory effects on certain kinases and enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders. The benzene diol moiety is particularly noteworthy for its ability to chelate metal ions, which may be relevant for applications involving metal-dependent enzymes or pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between thiazole derivatives and aromatic aldehydes or ketones, followed by functional group modifications to introduce the amino and hydroxyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability.

In parallel with synthetic chemistry efforts, analytical techniques play a crucial role in characterizing 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed structural information essential for confirming molecular identity and purity. These analytical data are critical for submitting regulatory dossiers and ensuring compliance with pharmaceutical standards.

The pharmacological profile of this compound is being actively investigated through high-throughput screening (HTS) campaigns and targeted assays. Researchers are particularly interested in evaluating its effects on enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and tyrosine kinases. Preliminary findings suggest that 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride may exhibit anti-inflammatory properties by modulating these enzymatic pathways.

Furthermore, the potential application of this compound in treating metabolic disorders has not been overlooked. The benzene diol structure is known to interact with receptors involved in glucose metabolism and lipid homeostasis. By targeting these pathways, 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride may offer therapeutic benefits for conditions such as diabetes mellitus or hyperlipidemia.

The development pipeline for this compound includes preclinical studies designed to assess its safety profile and efficacy in animal models. Pharmacokinetic studies will provide insights into absorption, distribution, metabolism, excretion (ADME), while toxicological evaluations will determine acceptable exposure levels. These studies are essential prerequisites for advancing into human clinical trials where therapeutic efficacy will be rigorously tested.

The growing body of research on thiazole derivatives underscores their versatility as pharmacophores across multiple therapeutic areas. The structural features of compounds like 4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol hydrochloride continue to inspire innovation in drug design. By leveraging computational tools alongside experimental approaches, scientists are uncovering new opportunities to develop molecules that address unmet medical needs more effectively than existing treatments.

In conclusion,4-(2-Amino-1,3-thiazol-4-ylyl)benzene - 1 , 2 - dihydroxy hydrochloride ( CAS No . 26774 - 42 - 5 ) represents a promising candidate for further pharmaceutical exploration . Its unique structural composition , coupled with preliminary biological activity , positions it as a valuable asset in medicinal chemistry . As research progresses , this compound holds the potential to contribute significantly to advancements in therapeutic intervention across various disease states .